Cas no 4737-21-7 ([isocyanato(diphenyl)methyl]benzene)

• Product Name: [isocyanato(diphenyl)methyl]benzene
• CAS No: 4737-21-7
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• CID: 1517962
• PubChem ID: 138336
• Update Time: 2025-04-21

[isocyanato(diphenyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• [isocyanato(diphenyl)methyl]benzene
• Tritylisocyanat
• AC1L3CKY
• trityl isocyanate
• Isocyanic acid, trityl ester
• Triphenylmethylisocyanat
• CTK1D7420
• triphenylmethyl isocyanate
• NSC66469
• Triphenylmethyl-isocyanat
• tritylisocyanate
• (isocyanato-diphenyl-methyl)benzene
• AG-F-61173
• Tritylisocyanat; AC1L3CKY; trityl isocyanate; Isocyanic acid, trityl ester; Triphenylmethylisocyanat; CTK1D7420; triphenylmethyl isocyanate; NSC66469; Triphenylmethyl-isocyanat; tritylisocyanate; (isocyanato-diphenyl-methyl)benzene; AG-F-61173;
• ZZEZBJYXRZZMMS-UHFFFAOYSA-N
• NSC 66469
• AKOS024334005
• triphenylmethylisocyanate
• DTXSID60197122
• NSC-66469
• 4737-21-7
• SCHEMBL3517726
• C20H15NO

• Inchi： 1S/C20H15NO/c22-16-21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H
• InChI Key： ZZEZBJYXRZZMMS-UHFFFAOYSA-N
• SMILES： O=C=NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11545
• Monoisotopic Mass: 285.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 393°C at 760 mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.576
• PSA: 29.43
• LogP: 4.31430